Cas no 2229476-74-6 (3-(4-bromo-3-methoxyphenoxy)azetidine)

• Product Name: 3-(4-bromo-3-methoxyphenoxy)azetidine
• CAS No: 2229476-74-6
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6369509
• PubChem ID: 138985454
• Update Time: 2025-07-18

3-(4-bromo-3-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methoxyphenoxy)azetidine
• CID 138985454
• Azetidine, 3-(4-bromo-3-methoxyphenoxy)-
• A1-15848
• EN300-1927901
• 2229476-74-6

• Inchi： 1S/C10H12BrNO2/c1-13-10-4-7(2-3-9(10)11)14-8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： JKIPVWKUDWSRSK-UHFFFAOYSA-N
• SMILES： N1CC(OC2=CC=C(Br)C(OC)=C2)C1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• Boiling Point: 339.8±42.0 °C(Predicted)
• pka: 9.29±0.40(Predicted)

Additional information on 3-(4-bromo-3-methoxyphenoxy)azetidine

Recent Advances in the Study of 3-(4-bromo-3-methoxyphenoxy)azetidine (CAS: 2229476-74-6) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 3-(4-bromo-3-methoxyphenoxy)azetidine (CAS: 2229476-74-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's azetidine core, coupled with the bromo-methoxyphenoxy substituent, offers a versatile scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic routes to 3-(4-bromo-3-methoxyphenoxy)azetidine, with particular emphasis on optimizing yield and purity. One notable approach involves the nucleophilic substitution of 4-bromo-3-methoxyphenol with an activated azetidine derivative under mild conditions, achieving high yields and excellent regioselectivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

The biological activity of 3-(4-bromo-3-methoxyphenoxy)azetidine has been investigated in various in vitro and in vivo models. Preliminary data suggest that this compound exhibits promising activity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that it may interfere with key signaling pathways involved in cell proliferation and survival, although the exact molecular targets remain under investigation. Additionally, its potential as an anti-inflammatory agent has been explored, with some studies reporting inhibitory effects on pro-inflammatory cytokines.

Beyond its direct biological effects, 3-(4-bromo-3-methoxyphenoxy)azetidine has also been utilized as a building block in the synthesis of more complex molecules. Its reactive bromo and methoxy groups allow for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This versatility has positioned the compound as a valuable tool in drug discovery programs, particularly in the search for novel kinase inhibitors and GPCR modulators.

In conclusion, 3-(4-bromo-3-methoxyphenoxy)azetidine (CAS: 2229476-74-6) represents a promising compound with multiple applications in chemical biology and medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models, paving the way for its potential clinical development.